Methyl (1R,4aR,5R,8R,8aR)-8-benzoyloxy-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate
Methyl (1R,4aR,5R,8R,8aR)-8-benzoyloxy-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate
Brand Name:
Vulcanchem
CAS No.:
116425-30-0
VCID:
VC0220180
InChI:
InChI=1S/C27H36O5/c1-18(14-16-28)12-13-22-19(2)17-23(32-25(29)20-9-6-5-7-10-20)24-21(26(30)31-4)11-8-15-27(22,24)3/h5-7,9-10,14,21-24,28H,2,8,11-13,15-17H2,1,3-4H3/b18-14+/t21-,22-,23-,24+,27-/m1/s1
SMILES:
CC(=CCO)CCC1C(=C)CC(C2C1(CCCC2C(=O)OC)C)OC(=O)C3=CC=CC=C3
Molecular Formula:
C50H77N9O12S
Molecular Weight:
440.6 g/mol
Methyl (1R,4aR,5R,8R,8aR)-8-benzoyloxy-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate
CAS No.: 116425-30-0
Main Products
VCID: VC0220180
Molecular Formula: C50H77N9O12S
Molecular Weight: 440.6 g/mol
![Methyl (1R,4aR,5R,8R,8aR)-8-benzoyloxy-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate - 116425-30-0](/images/no_structure.jpg)
| CAS No. | 116425-30-0 |
|---|---|
| Product Name | Methyl (1R,4aR,5R,8R,8aR)-8-benzoyloxy-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate |
| Molecular Formula | C50H77N9O12S |
| Molecular Weight | 440.6 g/mol |
| IUPAC Name | methyl (1R,4aR,5R,8R,8aR)-8-benzoyloxy-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate |
| Standard InChI | InChI=1S/C27H36O5/c1-18(14-16-28)12-13-22-19(2)17-23(32-25(29)20-9-6-5-7-10-20)24-21(26(30)31-4)11-8-15-27(22,24)3/h5-7,9-10,14,21-24,28H,2,8,11-13,15-17H2,1,3-4H3/b18-14+/t21-,22-,23-,24+,27-/m1/s1 |
| Standard InChIKey | QFBCLMHSADEAML-OZWNOFDKSA-N |
| Isomeric SMILES | C/C(=C\CO)/CC[C@@H]1C(=C)C[C@H]([C@H]2[C@@]1(CCC[C@H]2C(=O)OC)C)OC(=O)C3=CC=CC=C3 |
| SMILES | CC(=CCO)CCC1C(=C)CC(C2C1(CCCC2C(=O)OC)C)OC(=O)C3=CC=CC=C3 |
| Canonical SMILES | CC(=CCO)CCC1C(=C)CC(C2C1(CCCC2C(=O)OC)C)OC(=O)C3=CC=CC=C3 |
| PubChem Compound | 6441189 |
| Last Modified | Nov 11 2021 |
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